Cas no 37535-58-3 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid)

• Product Name: (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
• CAS No: 37535-58-3
• Molecular Formula: C₁₃H₁₈N₂O₄
• Molecular Weight: 266.293023586273
• MDL: MFCD00672529
• CID: 54729
• PubChem ID: 57647266

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Properties

Names and Identifiers

• (R)-N-Boc-(4-Pyridyl)alanine
• Boc-3-(4-pyridyl)-D-alanine
• N-tert-Butoxycarbonyl-4-pyridyl-D-alanine
• Boc-3-(4-pyridyl)-D-Ala-OH
• (R)-2-TERT-BUTOXYCARBONYLAMINO-3-PYRIDIN-4-YL-PROPIONIC ACID
• Boc-D-4-Pal-OH
• Boc-D-4Pal-OH
• Boc-D-4-pyridylalanine
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid
• (R)-N-(tert-butoxycarbonyl)-
• BOC-D-4-PYRIDYLALA
• N-(tert-butoxycarbonyl)-3-pyridin-4-yl-D-alanine
• N-boc-3'-(4'-pyridyl)-D-alanine
• N-t-butoxycarbonyl-D-3-(4-pyridyl)alanine
• RARECHEM BK PT 0243
• BOC-D-ALA(4-PYRI)-OH
• Boc-3-(4-pyridyl)-D-Ala-OH, >=96.0% (HPLC)
• AC-9963
• N-Boc-beta-(4-pyridinyl)-D-alanine
• N-tert-Butoxycarbonyl-D-3-(4-Pyridyl) Alanine
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
• SCHEMBL3338649
• (R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(PYRIDIN-4-YL)PROPANOIC ACID
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-4-ylpropanoic acid
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid Boc-3-(4-pyridyl)-D-Ala-OH
• N-Boc-beta-(4-pyridyl)-D-alanine
• 37535-58-3
• FNYWDMKESUACOU-SNVBAGLBSA-N
• BOC-4'-PYRIDYL-D-ALA
• EN300-77290
• FD10535
• HY-W009402
• CS-W010118
• MFCD00672529
• FS-4705
• AKOS015891686
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-(pyridin-4-yl)propanoic acid

• MDL： MFCD00672529
• InChIKey： FNYWDMKESUACOU-SNVBAGLBSA-N
• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-10(11(16)17)8-9-4-6-14-7-5-9/h4-7,10H,8H2,1-3H3,(H,15,18)(H,16,17)/t10-/m1/s1
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 266.127
• Heavy Atom Count: 19
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Surface Charge: -1
• Topological Polar Surface Area: 91.4

Experimental Properties

• LogP: 1.99290
• PSA: 88.52000
• Refractive Index: 1.6450 (estimate)
• Boiling Point: 409.5°C (rough estimate)
• Melting Point: 223-229 °C
• Flash Point: 228.5°C
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Air & Moisture Sensitive
• Optical Activity: [α]20/D +4.1±0.5°, c = 0.6% in acetic acid
• Density: 1.1738 (rough estimate)

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store at 0-5 ° C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters